4-(Piperazin-1-ylmethyl)-1,3-thiazole

• IUPAC Name: 4-(piperazin-1-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C8H13N3S/c1-3-11(4-2-9-1)5-8-6-12-7-10-8/h6-7,9H,1-5H2
• InChI Key: YRQHAURHWDVVTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CSC=N2
• Molecular Formula: C8H13N3S
• Molecular Weight: 183.28 g/mol
• CAS No.: 933737-25-8

Description

4-(Piperazin-1-ylmethyl)-1,3-thiazole is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Activity :

  • 1,3-thiazole derivatives, particularly those with a piperazine substituent, have shown significant anticancer activity. These compounds were effective against various cancer cell lines including lung, kidney, CNS, ovarian, prostate, breast cancer, epithelial cancer, leukemia, and melanoma. Compounds like 1-(4-((4-methylphenyl)-sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine exhibited notable anticancer properties (Turov, 2020).

• Antimicrobial Agents :

  • Thiazolidinone and s-Triazine derivatives incorporating 1,3-thiazole and piperazine structures have been synthesized for their antimicrobial properties. These compounds demonstrated significant activity against various bacteria (e.g., Staphylococcus aureus, Bacillus cereus) and fungi (e.g., Aspergillus niger, Candida albicans) (Patel et al., 2012).

• Inhibition of Inflammatory Activities :

  • Novel 1,3,4-thiazole amide compounds containing piperazine have been developed and demonstrated inhibitory effects against certain bacteria and viruses. For instance, some derivatives showed activity against Xanthomonas campestris pv. oryzae and tobacco mosaic virus (Xia, 2015).

• Application in Pharmaceutical Analysis :

  • Piperazine-based 1,3-thiazole compounds have been applied in the analysis of pharmaceuticals, such as in the preparation of ion-selective electrodes for drug analysis (Shamsipur & Jalali, 2000).

• Antiproliferative and Anti-HIV Activity :

  • Some derivatives of 2-Piperazino-1,3-benzo[d]thiazoles have been synthesized and evaluated for their antiproliferative activity against human tumor-derived cell lines and for anti-HIV activity, showing significant results (Al-Soud et al., 2010).

• Non-Imidazole Histamine H3 Ligands :

  • 1-[[2-Thiazol-5-yl-(2-aminoethyl)]-4-n-propyl]piperazine derivatives have been prepared and tested as H3-receptor antagonists, which are relevant in pharmacology for their potential use in treating conditions like allergies and gastric acid secretion (Frymarkiewicz & Walczyński, 2009).

• Anti-inflammatory Activity :

  • Some 1-(4-substituted)-2-(-4-(piperazine-1-yl) bis-thiazole-5-yl) compounds have been synthesized and evaluated for their anti-inflammatory activity, showing promising results in in-vitro and in-vivo studies (Ahmed et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, have been found to interact with alpha1-adrenergic receptors . These receptors are significant targets for various neurological conditions treatment .

Mode of Action

It’s worth noting that similar compounds have been found to inhibit equilibrative nucleoside transporters (ents), with a higher selectivity towards ent2 than ent1 . This inhibition could potentially alter the transport of nucleosides across cell membranes, impacting various cellular functions .

Biochemical Pathways

These receptors play a crucial role in the regulation of various physiological processes, including the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Pharmacokinetics

A structurally similar compound, sam-760, was predominantly metabolized by cyp3a in liver microsomes and recombinant cytochrome p450 (p450) isozymes . This suggests that 4-(Piperazin-1-ylmethyl)-1,3-thiazole might also be metabolized by the same enzyme, affecting its bioavailability.

Result of Action

Similar compounds have been found to induce apoptosis of tumor cells at a concentration of approximately 30-100 nm . This suggests that this compound might also have potential anti-tumor effects.